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Compound of Interest

Compound Name: cobalt(ll) bromate

Cat. No.: B3366831

For Immediate Release

This technical guide provides a comprehensive overview of the chemical and physical
properties of cobalt(ll) bromate, targeting researchers, scientists, and professionals in drug
development. The information is presented to facilitate its use in laboratory and research
settings.

Chemical Identity and Properties

Cobalt(ll) bromate, with the CAS number 14732-58-2, is an inorganic compound with the
chemical formula Co(BrOs)2.[1] It is the salt of cobalt in its +2 oxidation state and bromic acid.
The compound also exists in a hydrated form, cobalt(ll) bromate hexahydrate,
Co(Br0O3)2:6H20.[2]

A summary of the key chemical and physical properties of both anhydrous cobalt(ll) bromate
and its hexahydrate form is presented in Table 1. It is important to note that while some data for
the anhydrous form is available, specific experimental values for properties such as melting
and boiling points are not readily found in the literature. Much of the available data pertains to
the more common cobalt(ll) bromide, and care should be taken not to confuse the two

compounds.

Table 1: Chemical and Physical Properties of Cobalt(ll) Bromate
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Cobalt(ll) Bromate

Cobalt(ll) Bromate

Property

(Anhydrous) Hexahydrate
CAS Number 14732-58-2[1] Not available
Molecular Formula Br2CoOe[1] Br2CoH12012[2]

Molecular Weight 314.74 g/mol [1] 422.83 g/mol [2]
Appearance Solid (color not specified) Red-purple crystals[3]
Melting Point Not available Not available

Boiling Point Not available Not available

Density Not available Not available

Solubility in H20

Soluble (inferred)

Soluble (inferred)

Synthesis and Reactivity

2.1. Synthesis

A detailed experimental protocol for the synthesis of cobalt(ll) bromate is not widely

documented. However, a plausible method for its synthesis, particularly for the hexahydrate

form, can be inferred from the preparation of other cobalt(ll) salts. A common method for

synthesizing cobalt salts is through a precipitation reaction involving a soluble cobalt(ll) salt

and a soluble salt of the desired anion.

Experimental Protocol: Proposed Synthesis of Cobalt(ll) Bromate Hexahydrate

Materials:

(CoCl2:6H20)

Deionized water

Magnetic stirrer and stir bar

Barium bromate (Ba(BrOs)2) or Silver bromate (AgBrOs)

Cobalt(ll) sulfate heptahydrate (CoSOa-7H20) or Cobalt(ll) chloride hexahydrate
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» Beakers

 Filtration apparatus (e.g., Buichner funnel and filter paper)
e Drying oven or desiccator

Methodology:

e Preparation of Reactant Solutions:

o Dissolve a stoichiometric amount of a soluble cobalt(ll) salt (e.g., cobalt(ll) sulfate
heptahydrate) in deionized water in a beaker.

o In a separate beaker, dissolve a stoichiometric equivalent of a soluble bromate salt that
will form an insoluble precipitate with the counter-ion of the cobalt salt (e.g., barium
bromate if using cobalt sulfate, as barium sulfate is insoluble).

e Precipitation:

o Slowly add the bromate salt solution to the cobalt(ll) salt solution while continuously
stirring with a magnetic stirrer.

o A precipitate of the insoluble salt (e.g., BaSOa4) will form, leaving the desired cobalt(ll)
bromate in the aqueous solution. The reaction is as follows: CoSOa(aq) + Ba(BrOs)z(aq)
- Co(BrOs)z(aq) + BaS0Oa(s)

« |solation of Cobalt(ll) Bromate Solution:

o Separate the precipitate from the solution by filtration. The filtrate contains the dissolved
cobalt(ll) bromate.

o Crystallization:
o Gently heat the filtrate to concentrate the solution.

o Allow the concentrated solution to cool slowly to room temperature to induce crystallization
of cobalt(ll) bromate hexahydrate. For better crystal formation, the solution can be left in
a crystallizing dish partially covered to allow for slow evaporation.
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« |solation and Drying of Crystals:
o Collect the formed crystals by filtration.

o Wash the crystals with a small amount of cold deionized water to remove any soluble
impurities.

o Dry the crystals in a desiccator over a suitable drying agent or in a low-temperature oven.
2.2. Reactivity

Cobalt(ll) bromate is expected to exhibit reactivity characteristic of both the cobalt(ll) ion and
the bromate ion.

o Oxidizing Properties: The bromate ion (BrOs™) is a strong oxidizing agent. Therefore,
cobalt(ll) bromate is expected to act as an oxidizing agent in chemical reactions.

o Coordination Chemistry: The cobalt(ll) ion is known to form a variety of coordination
complexes with different ligands.

» Thermal Decomposition: While specific data for cobalt(ll) bromate is scarce, the thermal
decomposition of metal bromates generally yields the metal oxide, bromine, and oxygen. The
decomposition temperature and specific products can vary depending on the metal cation.
For cobalt(ll) bromate, a plausible decomposition pathway upon heating would be the initial
loss of water of hydration (for the hexahydrate), followed by the decomposition of the
anhydrous salt to form cobalt(l1,111) oxide (Cos0a4), bromine gas (Brz), and oxygen gas (O2).

Logical Relationships in Synthesis

The synthesis of cobalt(ll) bromate via a precipitation-based method involves a clear logical
workflow. This can be visualized to better understand the experimental steps.
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| Prepare Aqueous Solution of Soluble Cobalt(ll) Salt |—*
| Mix Solutions & Induce Precipitation |—>| Filter to Remove Insoluble Byproduct |—>| Concentrate Filtrate |—>| Crystallize Cobalt(ll) Bromate Hexahydrate |—>| Isolate and Dry Crystals
| Prepare Aqueous Solution of Soluble Bromate Salt l—*
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b3366831?utm_src=pdf-body-img
https://www.benchchem.com/product/b3366831?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3366831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

1. cobalt(ll) bromate | Br2CoO6 | CID 14598119 - PubChem [pubchem.ncbi.nim.nih.gov]

2. Cobalt bromate hexahydrate | Br2CoH12012 | CID 129656377 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 3. Cobalt(ll) bromide hexahydrate Exporter | Cobalt(ll) bromide hexahydrate Exporting
Company | Cobalt(ll) bromide hexahydrate International Distributor [multichemexports.com]

 To cite this document: BenchChem. [Cobalt(ll) Bromate: A Technical Overview for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3366831#cas-number-and-chemical-properties-of-
cobalt-ii-bromate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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